Cas no 62541-29-1 (1-(2-Phenylethyl)-1H-pyrrole-2-carboxylic Acid)

• Product Name: 1-(2-Phenylethyl)-1H-pyrrole-2-carboxylic Acid
• CAS No: 62541-29-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 441011
• PubChem ID: 13152820
• Update Time: 2025-04-19

1-(2-Phenylethyl)-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-(2-phenylethyl)-
• 1-(2-phenylethyl)-1H-Pyrrole-2-carboxylic acid
• 1-(2-phenylethyl)pyrrole-2-carboxylic acid
• SCHEMBL9023262
• SB63031
• 62541-29-1
• EN300-62025
• DTXSID00522434
• AKOS000194925
• FT-0767702
• Z364013348
• 1-Phenethyl-1H-pyrrole-2-carboxylic acid
• 1-Phenethyl-1H-pyrrole-2-carboxylicacid
• 1-(2-Phenylethyl)-1H-pyrrole-2-carboxylic Acid

• Inchi： 1S/C13H13NO2/c15-13(16)12-7-4-9-14(12)10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,15,16)
• InChI Key： ZXBHYCRVSIUNAJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23

1-(2-Phenylethyl)-1H-pyrrole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)